Cas no 2228178-42-3 (methyl 3-(6-fluoropyridin-3-yl)-2-hydroxypropanoate)

• Product Name: methyl 3-(6-fluoropyridin-3-yl)-2-hydroxypropanoate
• CAS No: 2228178-42-3
• MF: C₉H₁₀FNO₃
• MW: 199.179006099701
• CID: 5860662
• PubChem ID: 165628749
• Update Time: 2025-10-28

methyl 3-(6-fluoropyridin-3-yl)-2-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(6-fluoropyridin-3-yl)-2-hydroxypropanoate
• 2228178-42-3
• EN300-1795805

• Inchi： 1S/C9H10FNO3/c1-14-9(13)7(12)4-6-2-3-8(10)11-5-6/h2-3,5,7,12H,4H2,1H3
• InChI Key： NIHZKYGYBNCQRW-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=N1)CC(C(=O)OC)O

Computed Properties

• Exact Mass: 199.06447134g/mol
• Monoisotopic Mass: 199.06447134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 59.4Ų

Additional information on methyl 3-(6-fluoropyridin-3-yl)-2-hydroxypropanoate

Methyl 3-(6-fluoropyridin-3-yl)-2-hydroxypropanoate (CAS No. 2228178-42-3): A Comprehensive Overview

Methyl 3-(6-fluoropyridin-3-yl)-2-hydroxypropanoate, identified by its CAS number 2228178-42-3, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a fluorinated pyridine core and a hydroxypropanoate ester moiety, has garnered attention due to its structural complexity and potential biological activities. The presence of a fluorine atom in the pyridine ring not only influences the electronic properties of the molecule but also enhances its metabolic stability, making it a valuable scaffold for drug development.

The< strong>fluoropyridine moiety is a well-documented pharmacophore in medicinal chemistry, known for its ability to modulate receptor binding and improve pharmacokinetic profiles. In particular, the 6-fluoropyridine derivative has been extensively studied for its role in central nervous system (CNS) drugs, anticancer agents, and anti-inflammatory compounds. The hydroxypropanoate ester side chain provides a polar functional group that can interact with biological targets, further enhancing the compound's potential as a lead molecule.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the binding affinities and interactions of Methyl 3-(6-fluoropyridin-3-yl)-2-hydroxypropanoate with various protein targets. Studies suggest that this compound may exhibit inhibitory activity against enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are key players in the production of pro-inflammatory mediators, making them attractive targets for therapeutic intervention.

In addition to its potential pharmacological applications, Methyl 3-(6-fluoropyridin-3-yl)-2-hydroxypropanoate has been explored as a building block in synthetic chemistry. The combination of the fluorinated pyridine ring and the hydroxypropanoate ester allows for diverse chemical modifications, enabling the synthesis of more complex derivatives with tailored biological properties. Researchers have utilized this compound to develop novel heterocyclic frameworks, which have shown promise in preclinical studies as candidates for further development.

The synthesis of Methyl 3-(6-fluoropyridin-3-yl)-2-hydroxypropanoate involves multi-step organic reactions, typically starting from commercially available fluoropyridine precursors. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the desired molecular architecture efficiently. These synthetic strategies not only highlight the compound's synthetic utility but also demonstrate the growing sophistication of modern organic chemistry techniques.

One of the most compelling aspects of Methyl 3-(6-fluoropyridin-3-yl)-2-hydroxypropanoate is its potential role in developing next-generation therapeutics. The integration of fluorine into pharmaceuticals has been shown to improve drug efficacy by enhancing binding affinity and reducing metabolic degradation. Furthermore, the hydroxypropanoate ester can be further functionalized to introduce additional pharmacological properties, such as bioavailability enhancement or targeted delivery systems.

Ongoing research is focused on elucidating the mechanism of action of this compound and identifying new therapeutic applications. Preclinical studies have begun to explore its potential in treating neurological disorders, where fluorinated pyridines have demonstrated significant promise. Additionally, the compound's anti-inflammatory properties make it a candidate for developing treatments for chronic diseases such as rheumatoid arthritis and inflammatory bowel disease.

The chemical properties of Methyl 3-(6-fluoropyridin-3-yl)-2-hydroxypropanoate also make it an attractive candidate for use in materials science applications. Fluorinated compounds are known for their unique electronic and optical properties, which can be exploited in developing advanced materials for electronics and sensors. The hydroxypropanoate ester can serve as a functional group for designing polymers with specific thermal or mechanical properties.

In conclusion, Methyl 3-(6-fluoropyridin-3-yl)-2-hydroxypropanoate (CAS No. 2228178-42-3) is a versatile compound with significant potential in pharmaceuticals and materials science. Its structural features, including the fluorinated pyridine ring and hydroxypropanoate ester moiety, make it an excellent scaffold for drug development and synthetic chemistry applications. As research continues to uncover new biological activities and synthetic methodologies, this compound is poised to play a crucial role in future advancements across multiple scientific disciplines.